Cas no 4444-67-1 (Di-sec-butylamine)

• Product Name: Di-sec-butylamine
• CAS No: 4444-67-1
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 325439
• PubChem ID: 4133797
• Update Time: 2025-06-08

Di-sec-butylamine Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine,N-(1-methylpropyl)-
• Di-sec-butylamine
• AC1N4SDC
• AG-F-56037
• butyl(sec-butyl)amine
• butyl-sec-butyl-amine
• Butyl-sek.-butyl-amin
• CTK4I8209
• N-(SEC-BUTYL)-1-BUTANAMINE
• N-sec.butyl-N,n-butylamine
• 1-Butanamine, N-(1-methylpropyl)-
• AKOS000120816
• N-(sec-Butyl)butan-1-amine
• EN300-18949
• 4444-67-1
• sec-butyl-n-butyl-amine
• MWZXRLJDNKCYOQ-UHFFFAOYSA-N
• AKOS017278212
• DTXSID70399716
• SCHEMBL270259
• N-(Butan-2-yl)butan-1-amine
• (butan-2-yl)(butyl)amine
• N-butan-2-ylbutan-1-amine
• CS-0238058

• Inchi： 1S/C8H19N/c1-4-6-7-9-8(3)5-2/h8-9H,4-7H2,1-3H3
• InChI Key： MWZXRLJDNKCYOQ-UHFFFAOYSA-N
• SMILES： N(CCCC)C(C)CC

Computed Properties

• Exact Mass: 129.152
• Monoisotopic Mass: 129.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 5
• Complexity: 52.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Density: 0.753 g/mL at 25 °C(lit.)
• Boiling Point: 135 °C765 mm Hg(lit.)
• Flash Point: 69 °F
• Refractive Index: n20/D 1.41(lit.)
• Vapor Pressure: 3.6±0.3 mmHg at 25°C

Di-sec-butylamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN 2733 3/PG 2
• WGK Germany：3
• Hazard Category Code： 11-20/21/22-34
• Safety Instruction： 16-26-27-33-36/37/39-45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Risk Phrases：11-20/21/22-34
• Packing Group：II
• Hazard Level：3.1
• HazardClass：3.1
• PackingGroup：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on Di-sec-butylamine

Introduction to Di-sec-butylamine (CAS No. 4444-67-1)

Di-sec-butylamine, with the chemical formula C₈H₁₉N, is a secondary amine compound characterized by its distinctive molecular structure and versatile applications in the field of organic synthesis and pharmaceutical research. This compound, identified by its CAS number CAS No. 4444-67-1, has garnered significant attention due to its role as a key intermediate in the synthesis of various pharmacologically active molecules.

The molecular structure of Di-sec-butylamine consists of two sec-butyl groups attached to a central nitrogen atom, which contributes to its reactivity and functionalization potential. This structural feature makes it a valuable building block in the development of complex chemical entities, particularly in medicinal chemistry. The compound's ability to participate in nucleophilic substitution reactions and act as a ligand in coordination chemistry further underscores its importance in synthetic applications.

In recent years, Di-sec-butylamine has been extensively studied for its potential applications in the development of novel therapeutic agents. Its amine functionality allows for easy derivatization, enabling the creation of a wide range of derivatives with tailored biological activities. For instance, researchers have explored its use in synthesizing potent inhibitors targeting various enzymatic pathways relevant to human health and disease.

One notable area of research involving Di-sec-butylamine is its application in the synthesis of small-molecule drugs that modulate neurotransmitter systems. Studies have demonstrated that derivatives of this compound can interact with specific receptors and enzymes, offering promising leads for treating neurological disorders. The versatility of Di-sec-butylamine as a scaffold has also been leveraged in the development of antimicrobial agents, where its structural features contribute to enhanced binding affinity and efficacy against pathogenic microorganisms.

The pharmaceutical industry has shown particular interest in Di-sec-butylamine due to its role as an intermediate in the production of bioactive molecules. Its incorporation into drug candidates has led to the discovery of several compounds with significant therapeutic potential. For example, researchers have utilized this compound to develop novel antiviral agents that exhibit strong inhibitory effects against viral proteases and polymerases, highlighting its importance in addressing emerging infectious diseases.

Beyond pharmaceutical applications, Di-sec-butylamine finds utility in other industrial processes, including catalysis and material science. Its ability to act as a ligand in transition metal catalysis has been exploited to develop efficient catalysts for various organic transformations. Additionally, the compound's stability and reactivity make it a suitable candidate for use in advanced materials, where it can contribute to the development of novel polymers and coatings with enhanced performance characteristics.

The synthesis of Di-sec-butylamine typically involves the reaction between sec-butyl halides or alkoxides with ammonia or ammonium salts under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial applications. The growing demand for high-quality intermediates like Di-sec-butylamine underscores its significance in modern chemical manufacturing.

In conclusion, Di-sec-butylamine, identified by its CAS number CAS No. 4444-67-1, is a multifunctional compound with broad applications across pharmaceuticals, catalysis, and material science. Its unique molecular structure and reactivity make it an indispensable tool for researchers seeking to develop innovative chemical solutions. As research continues to uncover new uses for this compound, its importance is expected to grow further, driving innovation and progress in multiple scientific disciplines.